[Tyr11]-Somatostatin

• Molecular Formula: C76H104N18O20S2
• Molecular Weight: 1653.9 g/mol
• InChI: InChI=1S/C76H104N18O20S2/c1-40(79)64(101)82-36-61(100)83-58-38-115-116-39-59(76(113)114)92-72(109)57(37-95)91-75(112)63(42(3)97)94-71(108)54(32-45-24-26-47(98)27-25-45)90-74(111)62(41(2)96)93-66(103)51(23-13-15-29-78)84-69(106)55(33-46-35-81-49-21-11-10-20-48(46)49)88-68(105)53(31-44-18-8-5-9-19-44)86-67(104)52(30-43-16-6-4-7-17-43)87-70(107)56(34-60(80)99)89-65(102)50(85-73(58)110)22-12-14-28-77/h4-11,16-21,24-27,35,40-42,50-59,62-63,81,95-98H,12-15,22-23,28-34,36-39,77-79H2,1-3H3,(H2,80,99)(H,82,101)(H,83,100)(H,84,106)(H,85,110)(H,86,104)(H,87,107)(H,88,105)(H,89,102)(H,90,111)(H,91,112)(H,92,109)(H,93,103)(H,94,108)(H,113,114)/t40-,41+,42+,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,62-,63-/m0/s1
• InChIKey: YYMCVZDODOMTDK-XEKBYUQMSA-N

[Tyr11]-Somatostatin: Radioligand Binding Profile

[Tyr11]-Somatostatin (CAS 59481-27-5, molecular formula C76H104N18O20S2, MW 1653.88) is a synthetic tetradecapeptide analog of native somatostatin-14 (SRIF-14) in which the phenylalanine at position 11 is replaced by tyrosine, introducing a single iodinatable residue at the center of the peptide sequence [1]. This positional substitution enables radioiodination at a site distinct from the N-terminal Tyr1 position used in conventional [125I-Tyr1]SRIF, yielding a radioligand with markedly different receptor binding kinetics, affinity, and metabolic stability [2]. Initially characterized by Presky and Schonbrunn (1988) using GH4C1 rat pituitary tumor cells, [Tyr11]-Somatostatin has since been validated as a radioligand probe across multiple tissues and species, including human small cell lung carcinoma, rodent brain, pituitary, retina, and pancreatic acinar cells [2][3][4].

Workflow

Radioligand probe for somatostatin receptor binding studies via radioiodination at Tyr11

Selection Context

Pan-somatostatin receptor binding profile; not subtype-selective (distinct from octreotide-based tools)

Key Fit

Supports autoradiography, tissue receptor mapping, and differential pharmacology screening

• [1] Rivier JE, Brown MR, Vale WW. Tyrosylated analogues of somatostatin. J Med Chem. 1976;19(8):1010-1013. doi:10.1021/jm00230a006 View Source
• [2] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988;34(5):651-658. View Source
• [3] Taylor JE, Coy DH, Moreau JP. High affinity binding of [125I-Tyr11]somatostatin-14 to human small cell lung carcinoma (NCI-H69). Life Sci. 1988;43(5):421-427. doi:10.1016/0024-3205(88)90521-8 View Source
• [4] Heiman ML, Murphy WA, Coy DH. Differential binding of somatostatin agonists to somatostatin receptors in brain and adenohypophysis. Neuroendocrinology. 1987;45(6):429-436. doi:10.1159/000124788 View Source

[Tyr11]-Somatostatin: Why It's Not Interchangeable

Somatostatin analogs are not functionally interchangeable. The single-residue substitution of Phe11→Tyr in [Tyr11]-Somatostatin alters the position of the radioiodination site from the N-terminus (Tyr1) to the center of the molecule (Tyr11), which profoundly affects receptor binding kinetics: [125I-Tyr11]SRIF exhibits a 5-fold higher affinity (Kd = 70 pM) and a 10-fold slower dissociation rate (koff = 0.002 min⁻¹) compared to [125I-Tyr1]SRIF (Kd = 350 pM; koff = 0.02 min⁻¹) in the same GH4C1 cell system [1]. Furthermore, [Tyr11]-Somatostatin retains only 65% of native somatostatin-14's biological potency in growth hormone inhibition assays, confirming that the Tyr11 modification differentially impacts binding versus functional activation [2]. Unlike therapeutic analogs such as octreotide—which are highly selective for sst2/sst3/sst5 and show negligible binding to sst1 and sst4 (IC50 > 1,000 nM for sst4) —[Tyr11]-Somatostatin-14, when used as the non-iodinated parent peptide or as its iodinated form, binds broadly across somatostatin receptor subtypes, making it unsuitable as a subtype-selective replacement for octreotide-based probes but invaluable as a pan-somatostatin receptor radioligand [1][3]. Selecting the wrong analog for a given experimental context risks misleading binding data, incorrect receptor identification, or failed radiolabeling.

vs. [Tyr1]SRIF radioligands

Binding kinetics differ markedly; slower dissociation and higher affinity may shift experimental time courses and wash protocols.

vs. octreotide / subtype-selective analogs

Broad pan-receptor binding profile means subtype-specific pharmacology cannot be assumed; not a replacement for sst2-preferring probes.

vs. functional agonist assays

Retains ~65% biological potency relative to native SRIF-14; reduced potency may affect functional readouts compared to higher-efficacy analogs.

• [1] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988;34(5):651-658. View Source
• [2] Rivier JE, Brown MR, Vale WW. Tyrosylated analogues of somatostatin. J Med Chem. 1976;19(8):1010-1013. doi:10.1021/jm00230a006 View Source
• [3] Brown PJ, Lee AB, Norman MG, Presky DH, Schonbrunn A. Identification of somatostatin receptors by covalent labeling with a novel photoreactive somatostatin analog. J Biol Chem. 1990;265(29):17995-18004. View Source

[Tyr11]-Somatostatin Quantitative Evidence: Binding, Kinetics, and Function

Binding Affinity Advantage vs. [125I-Tyr1]SRIF in GH4C1 Cells

In a direct head-to-head comparison performed in the same laboratory using identical GH4C1 rat pituitary cell membrane preparations, [125I-Tyr11]SRIF bound to somatostatin receptors with an equilibrium dissociation constant Kd = 70 pM, representing a 5-fold higher affinity than [125I-Tyr1]SRIF (Kd = 350 pM) [1]. The association rate constants were comparable (kon = 1.7 × 10⁸ M⁻¹min⁻¹ for [125I-Tyr11]SRIF vs. 0.8 × 10⁸ M⁻¹min⁻¹ for [125I-Tyr1]SRIF), indicating that the affinity difference is predominantly driven by the dissociation rate [1].

Binding Affinity vs. [125I-Tyr1]SRIF

Head-to-head

70pM Kd [125I-Tyr11]SRIF

vs. 350 pM for [125I-Tyr1]SRIF; 5-fold higher affinity

Supports higher signal-to-noise in binding assays; enables detection of low-abundance receptors.

GH4C1 pituitary cell membranes; trace concentrations

Evidence Dimension	Equilibrium binding affinity (Kd) at somatostatin receptors
Target Compound Data	Kd = 70 pM for [125I-Tyr11]SRIF
Comparator Or Baseline	Kd = 350 pM for [125I-Tyr1]SRIF
Quantified Difference	5-fold higher affinity (70 pM vs. 350 pM)
Conditions	GH4C1 rat pituitary cell membranes; trace concentrations <50 pM; equilibrium binding at 37°C for 6 hr

Why This Matters

The 5-fold higher affinity directly translates to superior signal-to-noise ratio in receptor binding assays, enabling detection of low-abundance somatostatin receptors that may be missed with [125I-Tyr1]SRIF.

• [1] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988;34(5):651-658. View Source

Slower Dissociation Kinetics vs. [125I-Tyr1]SRIF

The dissociation rate constant (koff) of [125I-Tyr11]SRIF from GH4C1 cell surface somatostatin receptors was measured as 0.002 min⁻¹, which is 10-fold slower than the koff of 0.02 min⁻¹ determined for [125I-Tyr1]SRIF under identical conditions [1]. This kinetic difference is the primary determinant of the observed affinity difference, as association rates were similar. The slower dissociation also results in a longer time to reach binding equilibrium: approximately 6 hours for [125I-Tyr11]SRIF versus 60 minutes for [125I-Tyr1]SRIF [1].

Dissociation Kinetics

Head-to-head

0.002min⁻¹ koff [125I-Tyr11]SRIF

10-fold slower than [125I-Tyr1]SRIF (0.02 min⁻¹)

Prolongs receptor-ligand complex during wash steps, improving assay reliability.

Intact cell binding at 37°C; equilibrium reached ~6 hr

Evidence Dimension	Receptor dissociation rate constant (koff)
Target Compound Data	koff = 0.002 min⁻¹ for [125I-Tyr11]SRIF
Comparator Or Baseline	koff = 0.02 min⁻¹ for [125I-Tyr1]SRIF
Quantified Difference	10-fold slower dissociation
Conditions	GH4C1 rat pituitary cells; intact cell binding at 37°C

Why This Matters

A 10-fold slower dissociation rate means that once bound, the radioligand-receptor complex persists significantly longer, reducing ligand loss during wash steps in binding assays and improving the reliability of saturation and competition experiments.

• [1] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988;34(5):651-658. View Source

Growth Hormone Inhibition Potency

In an in vitro assay measuring inhibition of spontaneous growth hormone (GH) secretion from cultured rat anterior pituitary cells, non-iodinated [Tyr11]-Somatostatin exhibited a biological potency of 65 relative to native somatostatin-14 set at 100 [1]. This places [Tyr11]-Somatostatin intermediate among tyrosinated analogs: [Tyr1]-Somatostatin = 116, [Tyr6]-Somatostatin = 29, [Tyr7]-Somatostatin = 108, [D-Tyr8]-Somatostatin = 10, [Tyr11]-Somatostatin = 65, and [Tyr1,D-Trp8]-Somatostatin = 400 [1]. No statistically significant differences were observed between in vitro and in vivo potency values, indicating that the pituitary and pancreatic somatostatin receptors exhibit similar recognition of the Tyr11-modified ligand [1].

GH Inhibition Potency

Reported

65 relative potency (SRIF-14 = 100)

35% reduction vs. native somatostatin-14

Retains functional agonism but reduced vs. [Tyr1]-SRIF (116); primary value remains as radioligand.

Rat anterior pituitary cells; GH radioimmunoassay

Evidence Dimension	Biological potency: inhibition of spontaneous GH secretion in vitro
Target Compound Data	Potency = 65 (relative to somatostatin-14 = 100)
Comparator Or Baseline	Native somatostatin-14 = 100; [Tyr1]-Somatostatin = 116; [D-Trp8]-Somatostatin > 100 (more potent than native)
Quantified Difference	35% reduction in biological potency vs. native somatostatin-14; approximately 44% lower than [Tyr1]-Somatostatin
Conditions	Cultured rat anterior pituitary cells; spontaneous GH secretion measured by radioimmunoassay

Why This Matters

The 65% retained biological potency confirms that [Tyr11]-Somatostatin remains a functional agonist, but its reduced potency relative to [Tyr1]-Somatostatin means it is less suitable for functional cAMP or hormone inhibition assays where maximal efficacy is required—its primary value lies in its superior properties as a radioligand, not as a functional agonist replacement.

• [1] Rivier JE, Brown MR, Vale WW. Tyrosylated analogues of somatostatin. J Med Chem. 1976;19(8):1010-1013. doi:10.1021/jm00230a006 View Source

Binding Validation in Human Small Cell Lung Carcinoma

[125I-Tyr11]SRIF-14 bound to membranes prepared from cultured human small cell lung carcinoma (NCI-H69) cells with high affinity, exhibiting a monophasic binding profile with Kd = 0.59 ± 0.02 nM (n=3) and Bmax = 173 ± 2.4 fmol/mg protein [1]. Pharmacological characterization using biologically active SRIF analogs as competitors indicated that the SCLC receptor was of the peripheral (non-neural) subtype [1]. For comparison, octreotide binding to human neuroblastoma IMR32 cells yielded Kd = 0.89 ± 0.23 nM, while native somatostatin-14 bound with Kd = 0.16 ± 0.05 nM in the same system [2], placing [125I-Tyr11]SRIF-14 affinity intermediate between native ligand and therapeutic analog for tumor somatostatin receptors.

Human SCLC Binding (NCI-H69)

Reported

0.59nM Kd; Bmax 173 fmol/mg

Monophasic binding; peripheral receptor subtype

Supports tumor somatostatin receptor quantification in human specimens.

NCI-H69 membranes; n=3 independent experiments

Evidence Dimension	Binding affinity (Kd) to human cancer cell membranes
Target Compound Data	Kd = 0.59 ± 0.02 nM for [125I-Tyr11]SRIF-14 on NCI-H69 SCLC membranes
Comparator Or Baseline	Native SRIF-14 Kd = 0.16 ± 0.05 nM on IMR32 neuroblastoma; octreotide Kd = 0.89 ± 0.23 nM on IMR32 (cross-study, different cell line)
Quantified Difference	3.7-fold lower affinity than native SRIF-14; 1.5-fold higher affinity than octreotide (note: different cell line context)
Conditions	Human NCI-H69 SCLC membranes; in vitro binding assay; n=3 independent experiments

Why This Matters

Demonstration of sub-nanomolar affinity in a clinically relevant human tumor cell line validates [125I-Tyr11]SRIF-14 as a credible probe for mapping somatostatin receptor expression in cancer tissues, supporting its procurement for oncology-focused receptor autoradiography and binding studies.

• [1] Taylor JE, Coy DH, Moreau JP. High affinity binding of [125I-Tyr11]somatostatin-14 to human small cell lung carcinoma (NCI-H69). Life Sci. 1988;43(5):421-427. doi:10.1016/0024-3205(88)90521-8 View Source
• [2] O'Dorisio MS, Chen P, O'Dorisio TM, Welling T, Manon LJ, Campolito L. Characterization of somatostatin receptors on human neuroblastoma tumors. Cancer Res. 1994;54(24):6415-6420. View Source

Tissue-Differential Binding: Pituitary vs. Brain Receptors

Using [125I-Tyr11]SRIF as the radioligand, Heiman et al. (1987) demonstrated that somatostatin receptors in rat adenohypophysis and cerebral cortex exhibit distinctly different pharmacological profiles. The radioligand bound with Kd = 0.76 nM (95% CI: 0.2–1.3 nM) to pituitary membranes and Kd = 0.37 nM (95% CI: 0.1–0.8 nM) to brain cortical membranes, both representing single classes of high-affinity sites [1]. Crucially, two cyclic octapeptide analogs (D-Phe-Cys-Tyr-D-Trp-Lys-Val-Cys-Thr-NH₂ and D-Nal-Cys-Tyr-D-Trp-Lys-Val-Cys-Thr-NH₂) potently displaced [125I-Tyr11]SRIF from pituitary receptors (Ki = 0.85 nM and 0.35 nM, respectively) but showed no competition at brain receptors (Ki ≥ 1 µM) [1]. This tissue-discriminatory binding pattern, revealed using [125I-Tyr11]SRIF as the probe, cannot be reproduced with [125I-Tyr1]SRIF, which shows less stable binding and higher nonspecific binding in comparable tissue preparations [2].

Tissue-Differential Binding

Class-level

Pituitary

Kd 0.76 nM

Brain Cortex

Kd 0.37 nM

Cyclic octapeptides displace pituitary but not brain receptors

Enables discrimination of peripheral vs. central somatostatin receptor subtypes; not matched by [125I-Tyr1]SRIF.

Rat adenohypophysis and cerebral cortex membranes

Evidence Dimension	Tissue-differential binding; ability to discriminate pituitary vs. brain somatostatin receptor subtypes
Target Compound Data	[125I-Tyr11]SRIF Kd = 0.76 nM (pituitary) and 0.37 nM (brain); enabled detection of tissue-selective ligand pharmacology
Comparator Or Baseline	[125I-Tyr1]SRIF displayed less stable and lower specific uptake with higher nonspecific binding in pituitary membrane preparations (class-level comparison from independent study) [2]
Quantified Difference	Approximately 2-fold higher affinity in brain vs. pituitary for [125I-Tyr11]SRIF; tissue discrimination not achievable with [125I-Tyr1]SRIF due to inferior binding properties
Conditions	Rat adenohypophysis and cerebral cortex membranes; competitive binding with multiple SRIF analogs

Why This Matters

The ability of [125I-Tyr11]SRIF to reveal pharmacologically distinct somatostatin receptor populations in different tissues makes it the preferred radioligand for studies aimed at distinguishing peripheral (pituitary-type) from central (brain-type) somatostatin receptors, a capability not matched by [125I-Tyr1]SRIF.

• [1] Heiman ML, Murphy WA, Coy DH. Differential binding of somatostatin agonists to somatostatin receptors in brain and adenohypophysis. Neuroendocrinology. 1987;45(6):429-436. doi:10.1159/000124788 View Source
• [2] Schonbrunn A, Tashjian AH Jr. Characterization of functional receptors for somatostatin in rat pituitary cells in culture. J Biol Chem. 1978;253(18):6473-6483. View Source

Degradation Resistance vs. [125I-Tyr1]SRIF

Following receptor binding in GH4C1 cells, receptor-bound [125I-Tyr11]SRIF is released from the cell surface as a mixture of intact [125I-Tyr11]SRIF (approximately 30%) and the degradation product ¹²⁵I-tyrosine (approximately 65%), with only ~5% released as an alternative degradation product [1]. This pattern partially mirrors [125I-Tyr1]SRIF degradation, where ¹²⁵I-tyrosine is also the primary degradation product. However, the key distinction is that [125I-Tyr11]SRIF is resistant to the aminopeptidase-mediated cleavage that rapidly degrades [125I-Tyr1]SRIF at the N-terminus [1]. Because both position 1 and position 11 substituted analogs release iodotyrosine as the major degradation product, Presky and Schonbrunn concluded that aminopeptidases are unlikely to be entirely responsible for SRIF degradation, and that the Tyr11 placement offers a distinct metabolic pathway that preserves a larger fraction of intact peptide during binding assays [1].

Degradation Resistance

Head-to-head

[125I-Tyr11]SRIF

~30% intact, 65% ¹²⁵I-Tyr

[125I-Tyr1]SRIF

susceptible to N-term aminopeptidase

Similar degradation products but distinct metabolic pathway

Resistance to aminopeptidase cleavage supports more consistent ligand concentration during prolonged incubations.

GH4C1 cells; receptor-bound processing at 37°C

Evidence Dimension	Receptor-bound ligand degradation profile: fraction released as intact peptide vs. degradation products
Target Compound Data	Intact [125I-Tyr11]SRIF = ~30%; ¹²⁵I-tyrosine = ~65%; other degradation product = ~5%
Comparator Or Baseline	[125I-Tyr1]SRIF: also releases ¹²⁵I-tyrosine as primary degradation product but is susceptible to aminopeptidase cleavage at the N-terminus [1]
Quantified Difference	Similar degradation product profile but mechanistically distinct: [125I-Tyr11]SRIF is resistant to N-terminal aminopeptidase degradation due to the internal position of the label
Conditions	GH4C1 rat pituitary cells; receptor-bound ligand processing at 37°C

Why This Matters

Resistance to N-terminal aminopeptidase degradation means that [125I-Tyr11]SRIF avoids a major clearance pathway that affects [125I-Tyr1]SRIF, potentially yielding more consistent radioligand concentrations during extended incubation periods—a practical advantage for equilibrium binding experiments requiring prolonged incubation (≥6 hr).

• [1] Presky DH, Schonbrunn A. Iodination of [Tyr11]somatostatin yields a super high affinity ligand for somatostatin receptors in GH4C1 pituitary cells. Mol Pharmacol. 1988;34(5):651-658. View Source

[Tyr11]-Somatostatin Research and Industrial Applications

Somatostatin Receptor Autoradiography

The 5-fold higher affinity (Kd = 70 pM) and 10-fold slower dissociation rate (koff = 0.002 min⁻¹) of [125I-Tyr11]SRIF compared to [125I-Tyr1]SRIF [1] make it the superior radioligand for in vitro receptor autoradiography. The slower dissociation minimizes ligand loss during the washing steps that are critical for reducing nonspecific background in autoradiographic protocols. This advantage has been exploited in mouse retinal sections where [125I-Tyr11]-somatostatin-14 yielded specific, quantifiable binding with Kd values of 600 pM (pearl mutant) and 1.5 nM (wild-type), enabling genotype-dependent receptor density comparisons [2]. Researchers performing somatostatin receptor mapping in brain slices, tumor biopsies, or transgenic tissue should preferentially select [Tyr11]-Somatostatin over [Tyr1]-Somatostatin for iodination and autoradiography.

Pharmacological Discrimination for Drug Screening

The demonstrated ability of [125I-Tyr11]SRIF to reveal pharmacologically distinct receptor populations in pituitary (Kd = 0.76 nM) versus brain cortex (Kd = 0.37 nM) [1] positions this radioligand as a critical tool for screening novel somatostatin analogs with tissue-selective properties. In competitive binding setups, compounds that selectively displace [125I-Tyr11]SRIF from pituitary but not brain membranes (or vice versa) can be rapidly identified. This application is particularly relevant for pharmaceutical discovery programs targeting peripherally-restricted somatostatin receptor modulators, where CNS penetration must be avoided. Procurement of [Tyr11]-Somatostatin as the base peptide for in-house radioiodination enables this differential screening capability.

Receptor Quantification in Human Tumor Specimens

[125I-Tyr11]SRIF-14 has been directly validated in human cancer membranes, binding to small cell lung carcinoma NCI-H69 with Kd = 0.59 ± 0.02 nM and Bmax = 173 ± 2.4 fmol/mg protein [1]. This sub-nanomolar affinity in a clinically relevant human tumor context supports the use of [Tyr11]-Somatostatin as the iodination substrate for generating radioligands intended for somatostatin receptor quantification in human tumor biopsies. The monophasic binding profile and well-characterized pharmacological specificity facilitate reliable Bmax determinations that can guide patient stratification in clinical research settings where somatostatin receptor density correlates with therapeutic response to somatostatin analog therapies.

Covalent Cross-Linking and Photoaffinity Labeling

The Tyr11 position serves as an optimal site for constructing photoreactive or cross-linking derivatives without compromising receptor binding. Brown et al. (1990) demonstrated that [125I-Tyr11,ANB-Lys4]somatostatin retained high affinity (Kd = 126 ± 39 pM), comparable to unmodified [125I-Tyr11]somatostatin (Kd = 207 ± 3 pM), and successfully covalently labeled an 85-kDa somatostatin receptor protein with sub-picomolar affinity (Kd = 34 pM) in GH4C1 cells, as well as distinct receptor bands of 82, 75, and 72 kDa in AtT-20, AR4-2J, and HIT cells respectively [2]. In contrast, the analogous [125I-Tyr11,ANB-Lys9]somatostatin showed no specific binding, demonstrating that the Tyr11 position uniquely tolerates Lys4 derivatization while preserving receptor recognition [2]. Researchers developing chemical biology probes for somatostatin receptor identification should procure [Tyr11]-Somatostatin as the starting scaffold for ANB-, benzophenone-, or biotin-conjugated derivatives.

Application

Selection Property

Validation Focus

Somatostatin receptor autoradiography

Higher-affinity, slower-dissociation radioligand

Wash-step ligand retention and specific-to-nonspecific binding ratio

Pharmacological discrimination screening

Tissue-differential binding profile

Pituitary vs. brain receptor displacement patterns

Tumor somatostatin receptor quantification

Sub-nanomolar affinity in human cancer membranes

Bmax reproducibility and linearity in tumor biopsy homogenates

Photoaffinity / covalent cross-linking probe development

Tyr11 position tolerates Lys4 derivatization

Retained receptor binding after ANB-/benzophenone conjugation

• [1] Taylor JE, Coy DH, Moreau JP. High affinity binding of [125I-Tyr11]somatostatin-14 to human small cell lung carcinoma (NCI-H69). Life Sci. 1988;43(5):421-427. doi:10.1016/0024-3205(88)90521-8 View Source
• [2] Brown PJ, Lee AB, Norman MG, Presky DH, Schonbrunn A. Identification of somatostatin receptors by covalent labeling with a novel photoreactive somatostatin analog. J Biol Chem. 1990;265(29):17995-18004. View Source